Cas no 622801-72-3 ((2Z)-2-(furan-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one)
(2Z)-2-(furan-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-2-(furan-2-ylmethylidene)-6-[(4-nitrophenyl)methoxy]-1-benzofuran-3-one
- 3(2H)-Benzofuranone, 2-(2-furanylmethylene)-6-[(4-nitrophenyl)methoxy]-
- (2Z)-2-(furan-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one
-
- Inchi: 1S/C20H13NO6/c22-20-17-8-7-16(26-12-13-3-5-14(6-4-13)21(23)24)10-18(17)27-19(20)11-15-2-1-9-25-15/h1-11H,12H2
- InChI Key: ONYKTSSRDMMYBX-UHFFFAOYSA-N
- SMILES: O1C2=CC(OCC3=CC=C([N+]([O-])=O)C=C3)=CC=C2C(=O)C1=CC1=CC=CO1
(2Z)-2-(furan-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-0798-2μmol |
(2Z)-2-[(furan-2-yl)methylidene]-6-[(4-nitrophenyl)methoxy]-2,3-dihydro-1-benzofuran-3-one |
622801-72-3 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3385-0798-5μmol |
(2Z)-2-[(furan-2-yl)methylidene]-6-[(4-nitrophenyl)methoxy]-2,3-dihydro-1-benzofuran-3-one |
622801-72-3 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3385-0798-10μmol |
(2Z)-2-[(furan-2-yl)methylidene]-6-[(4-nitrophenyl)methoxy]-2,3-dihydro-1-benzofuran-3-one |
622801-72-3 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3385-0798-20μmol |
(2Z)-2-[(furan-2-yl)methylidene]-6-[(4-nitrophenyl)methoxy]-2,3-dihydro-1-benzofuran-3-one |
622801-72-3 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3385-0798-1mg |
(2Z)-2-[(furan-2-yl)methylidene]-6-[(4-nitrophenyl)methoxy]-2,3-dihydro-1-benzofuran-3-one |
622801-72-3 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3385-0798-2mg |
(2Z)-2-[(furan-2-yl)methylidene]-6-[(4-nitrophenyl)methoxy]-2,3-dihydro-1-benzofuran-3-one |
622801-72-3 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3385-0798-3mg |
(2Z)-2-[(furan-2-yl)methylidene]-6-[(4-nitrophenyl)methoxy]-2,3-dihydro-1-benzofuran-3-one |
622801-72-3 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3385-0798-4mg |
(2Z)-2-[(furan-2-yl)methylidene]-6-[(4-nitrophenyl)methoxy]-2,3-dihydro-1-benzofuran-3-one |
622801-72-3 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3385-0798-5mg |
(2Z)-2-[(furan-2-yl)methylidene]-6-[(4-nitrophenyl)methoxy]-2,3-dihydro-1-benzofuran-3-one |
622801-72-3 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3385-0798-10mg |
(2Z)-2-[(furan-2-yl)methylidene]-6-[(4-nitrophenyl)methoxy]-2,3-dihydro-1-benzofuran-3-one |
622801-72-3 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
(2Z)-2-(furan-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on (2Z)-2-(furan-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one
Introduction to (2Z)-2-(furan-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 622801-72-3)
(2Z)-2-(furan-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one, identified by its CAS number 622801-72-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, including its fused benzofuran core and functionalized aromatic rings, make it a promising candidate for further investigation in drug discovery and development.
The compound's structure is characterized by a benzofuran scaffold, which is a common motif in many bioactive molecules. The presence of a furan ring at the 2-position and a 4-nitrophenyl group at the 6-position introduces unique electronic and steric properties that can influence its interactions with biological targets. Additionally, the methoxy group at the 3-position and the double bond at the 2Z position contribute to the molecule's overall reactivity and potential for further chemical modification.
In recent years, there has been growing interest in exploring the pharmacological properties of benzofuran derivatives due to their reported activities in various disease models. Studies have demonstrated that many benzofuran-based compounds exhibit antioxidant, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in (2Z)-2-(furan-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one suggests that it may possess similar biological activities, making it a valuable subject for further research.
One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The benzofuran core provides a rigid framework that can be modified to optimize binding affinity and selectivity towards specific biological targets. The nitro group on the phenyl ring is particularly noteworthy, as it can serve as a handle for further functionalization through reduction or diazotization reactions. These chemical handles allow for the synthesis of analogs with tailored properties, enabling researchers to fine-tune the pharmacological profile of the compound.
The synthesis of (2Z)-2-(furan-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one involves multiple steps, each requiring careful optimization to ensure high yield and purity. The construction of the benzofuran ring typically involves cyclization reactions between appropriately substituted furans and carbonyl compounds. The introduction of the nitro group and methoxy group follows established synthetic protocols, leveraging classical organic transformations such as nucleophilic aromatic substitution and metal-catalyzed coupling reactions.
In terms of biological evaluation, preliminary studies have suggested that this compound may exhibit neuroprotective effects. The combination of a benzofuran core with electron-withdrawing groups like the nitrophenyl moiety has been associated with activities relevant to neurodegenerative diseases. Further investigation is warranted to explore these potential applications in detail. Additionally, the compound's structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design approaches, where computational modeling can be used to predict binding interactions and guide optimization efforts.
The< strong>CAS number 622801-72-3 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and databases. Researchers interested in accessing this molecule for their own studies may find it listed in commercial chemical suppliers or synthesized through custom organic synthesis services. The availability of high-quality starting materials and well-established synthetic routes ensures that researchers can reliably produce this compound for both preclinical studies and industrial applications.
The growing body of evidence supporting the therapeutic potential of heterocyclic compounds continues to drive innovation in medicinal chemistry. (2Z)-2-(furan-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one represents an exciting example of how structural complexity can be leveraged to develop novel therapeutic agents. As research progresses, it is likely that new insights into its mechanism of action will emerge, paving the way for its translation into clinical use.
In conclusion, (2Z)-2-(furan-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 622801-72-3) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and biological activities makes it a promising candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of new medicines.
622801-72-3 ((2Z)-2-(furan-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)